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Compound of Interest

Compound Name: 5-(2-Iodophenyl)-5-oxovaleronitrile

Cat. No.: B137274 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of novel chemical compounds are paramount. This document provides immediate and

essential safety and logistical information for 5-(2-Iodophenyl)-5-oxovaleronitrile, a

compound that, due to its aromatic iodine and nitrile functionalities, requires careful

management in a laboratory setting. The following procedural guidance is based on best

practices for handling potentially hazardous research chemicals.

Operational Plan: Safe Handling
Given the absence of a specific Safety Data Sheet (SDS) for 5-(2-Iodophenyl)-5-
oxovaleronitrile, a conservative approach to handling is warranted, assuming the compound

may be toxic and irritant. The operational plan should be executed within a designated area,

preferably a certified chemical fume hood.

1. Personal Protective Equipment (PPE): All personnel handling the compound must wear the

following minimum PPE:

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn over

the goggles if there is a risk of splashing.

Hand Protection: Double-gloving with nitrile gloves is recommended. The outer glove should

be changed immediately upon contamination. For prolonged handling or in case of a spill,

heavier-duty gloves may be necessary.
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Body Protection: A flame-resistant lab coat must be worn and fully fastened.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood to avoid

inhalation of any dust or vapors. If there is a potential for aerosolization outside of a fume

hood, a properly fitted respirator with an appropriate cartridge for organic vapors and

particulates should be used.

2. Engineering Controls:

All manipulations of 5-(2-Iodophenyl)-5-oxovaleronitrile should be performed in a certified

chemical fume hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

3. Work Practices:

Avoid the creation of dust and aerosols.

Keep containers of the compound tightly closed when not in use.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Prepare a spill kit in advance, containing absorbent materials, appropriate PPE, and waste

disposal bags.

Quantitative Data for Personal Protective Equipment
The following table summarizes key quantitative data for selecting appropriate PPE when

handling 5-(2-Iodophenyl)-5-oxovaleronitrile, based on guidelines for similar chemical

classes.
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PPE Component Specification Rationale

Gloves (Nitrile)
Minimum thickness: 5 mil

(0.127 mm)

Provides a basic barrier for

incidental contact.[1]

Recommended thickness: 8-11

mil (0.20-0.28 mm)

Offers increased protection

and durability for routine

handling.

For spills/direct contact: >12

mil (0.30 mm)

Thicker gloves provide longer

breakthrough times against

potential chemical permeation.

Glove Breakthrough Time
> 15 minutes for 5-mil

thickness (splash protection)

This is a general guideline for

short-term splash protection

against many common lab

chemicals.[1] For direct or

prolonged contact, specific

chemical resistance data

should be consulted if

available.

Safety Glasses ANSI Z87.1 compliant

Ensures a recognized

standard of impact and splash

protection.

Fume Hood Airflow
80-120 feet per minute (fpm)

face velocity

Maintains a safe working

environment by effectively

capturing and exhausting

airborne contaminants.

Disposal Plan
Proper disposal of 5-(2-Iodophenyl)-5-oxovaleronitrile and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance. All waste

generated should be treated as hazardous chemical waste.

1. Waste Segregation:
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Solid Waste: Unused compound, contaminated gloves, bench paper, and other solid

materials should be collected in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Solutions containing 5-(2-Iodophenyl)-5-oxovaleronitrile should be collected

in a separate, sealed, and labeled shatter-resistant container. Do not mix with other waste

streams unless compatibility is confirmed.

Sharps Waste: Needles, syringes, or any contaminated glassware that could puncture a

waste bag must be disposed of in a designated sharps container.

2. Container Labeling: All waste containers must be labeled with:

The words "Hazardous Waste"

The full chemical name: "5-(2-Iodophenyl)-5-oxovaleronitrile"

The primary hazards (e.g., "Toxic," "Irritant")

The date of accumulation

3. Disposal Procedure:

Store waste containers in a designated, secure area away from general laboratory traffic.

Arrange for pickup and disposal by the institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company.

Do not dispose of any waste containing this compound down the drain or in the regular trash.

[2]

Experimental Protocols
As this document provides safety and logistical information, detailed experimental protocols for

the use of 5-(2-Iodophenyl)-5-oxovaleronitrile are not included. All experimental work should

be conducted under approved protocols that incorporate the safety measures outlined above.
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Caption: Workflow for the safe handling and disposal of 5-(2-Iodophenyl)-5-oxovaleronitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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